Cas no 31827-82-4 (Ethanone, 1-(5-iodo-2-methoxyphenyl)-)

• Product Name: Ethanone, 1-(5-iodo-2-methoxyphenyl)-
• CAS No: 31827-82-4
• MF: C₉H₉IO₂
• MW: 276.071035146713
• CID: 1448625
• PubChem ID: 12969780
• Update Time: 2025-04-20

Ethanone, 1-(5-iodo-2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-iodo-2-methoxyphenyl)-
• 1-(5-iodo-2-methoxyphenyl)ethan-1-one
• 1-(5-iodo-2-methoxyphenyl)ethanone
• SCHEMBL9732329
• 31827-82-4
• AKOS005200991

• Inchi： 1S/C9H9IO2/c1-6(11)8-5-7(10)3-4-9(8)12-2/h3-5H,1-2H3
• InChI Key： QGFPTXYAXSVPJO-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(C)=O)C=1)OC

Computed Properties

• Exact Mass: 275.96427
• Monoisotopic Mass: 275.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3